Cas no 477858-01-8 (3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide)

• Product Name: 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide
• CAS No: 477858-01-8
• MF: C₁₅H₁₄ClNOS₂
• MW: 323.860760211945
• CID: 5716831
• PubChem ID: 2767963
• Update Time: 2023-10-15

3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS2293J03
• N-allyl-3-(4-chlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide
• SMR000179601
• MLS000327056
• 3-(4-chlorophenyl)-5-methylsulfanyl-N-prop-2-enylthiophene-2-carboxamide
• 11P-563S
• 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide
• AKOS005079063
• CHEMBL1370709
• 477858-01-8
• 2-Thiophenecarboxamide, 3-(4-chlorophenyl)-5-(methylthio)-N-2-propen-1-yl-
• 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C15H14ClNOS2/c1-3-8-17-15(18)14-12(9-13(19-2)20-14)10-4-6-11(16)7-5-10/h3-7,9H,1,8H2,2H3,(H,17,18)
• InChI Key： XSALYPKJDBWWEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(NCC=C)=O

Computed Properties

• Exact Mass: 323.0205341g/mol
• Monoisotopic Mass: 323.0205341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 447.8±45.0 °C(Predicted)
• pka: 13.92±0.46(Predicted)